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Compound of Interest

Compound Name: JHU395

Cat. No.: B10821040 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on handling and troubleshooting JHU395 precipitation in stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is JHU395 and what is its appearance?

JHU395 is an orally-bioavailable and plasma-stable lipophilic prodrug of the glutamine

antagonist 6-diazo-5-oxo-L-norleucine (DON).[1][2][3][4] In its pure form, it is a viscous liquid

that can range from colorless to light yellow.[1]

Q2: What are the recommended solvents for preparing JHU395 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions of JHU395.[1][2] For in vivo experiments, formulations may

include co-solvents such as corn oil, PEG300, Tween-80, and saline containing SBE-β-CD.[1]

[2]

Q3: My JHU395 stock solution has precipitated. What should I do?

If you observe precipitation in your JHU395 stock solution, gentle heating and/or sonication can

be used to help redissolve the compound.[1] It is also crucial to ensure that the DMSO used is
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fresh and not hygroscopic, as absorbed moisture can significantly reduce the solubility of

JHU395.[2]

Q4: How should I store my JHU395 stock solutions to prevent precipitation?

To prevent degradation and precipitation from repeated freeze-thaw cycles, it is recommended

to aliquot your stock solution into smaller, single-use volumes.[1][2] Store these aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1

month).[1][2]

Troubleshooting Guide: JHU395 Precipitation
If you are experiencing precipitation with your JHU395 stock solution, follow this

troubleshooting workflow:
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Precipitation Observed in
JHU395 Stock Solution

Is the DMSO fresh and non-hygroscopic?

Use newly opened, high-quality DMSO.

No

Apply gentle heating and/or sonication
to aid dissolution.

Yes

Is the concentration too high?

Dilute the solution to a lower concentration.

Yes

Aliquot the clear solution into single-use vials
and store at -80°C or -20°C.

No

Stable Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JHU395 Technical Support Center: Stock Solution
Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821040#dealing-with-jhu395-precipitation-in-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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